Cas no 1403665-92-8 (6-Benzothiazolol, 5-methyl-)
6-Benzothiazolol, 5-methyl- structure
Product Name:6-Benzothiazolol, 5-methyl-
CAS No:1403665-92-8
MF:C8H7NOS
MW:165.212280511856
CID:2145227
Update Time:2023-11-19
6-Benzothiazolol, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-methylbenzo[d]thiazol-6-ol
- 6-Benzothiazolol, 5-methyl-
- WONQAVVTOHKECK-UHFFFAOYSA-N
- CID 89157678
-
- Inchi: 1S/C8H7NOS/c1-5-2-6-8(3-7(5)10)11-4-9-6/h2-4,10H,1H3
- InChI Key: WONQAVVTOHKECK-UHFFFAOYSA-N
- SMILES: S1C=NC2C=C(C)C(=CC1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Topological Polar Surface Area: 61.4
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 315.2±22.0 °C(Predicted)
- pka: 8.86±0.40(Predicted)
6-Benzothiazolol, 5-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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